Cas no 883528-38-9 ((5-Chloro-1H-indol-2-yl)methyl-methylamine)

• Product Name: (5-Chloro-1H-indol-2-yl)methyl-methylamine
• CAS No: 883528-38-9
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD05181972
• CID: 1069175
• PubChem ID: 23004681
• Update Time: 2025-11-02

(5-Chloro-1H-indol-2-yl)methyl-methylamine Chemical and Physical Properties

Names and Identifiers

• [(5-Chloro-1H-indol-2-yl)methyl]-methylamine
• BB 0220007
• [(5-chloro-1H-indol-2-yl)methyl](methyl)amine
• 883528-38-9
• EN300-1966336
• 1-(5-chloro-1H-indol-2-yl)-N-methylmethanamine
• AKOS003658186
• (5-Chloro-1H-indol-2-yl)methyl-methylamine

• MDL： MFCD05181972
• Inchi： 1S/C10H11ClN2/c1-12-6-9-5-7-4-8(11)2-3-10(7)13-9/h2-5,12-13H,6H2,1H3
• InChI Key： RKYNDIWOXRAAEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CNC)N2

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.8Ų

(5-Chloro-1H-indol-2-yl)methyl-methylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (5-Chloro-1H-indol-2-yl)methyl-methylamine

Comprehensive Overview of (5-Chloro-1H-indol-2-yl)methyl-methylamine (CAS No. 883528-38-9)

(5-Chloro-1H-indol-2-yl)methyl-methylamine (CAS No. 883528-38-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 5-chloroindole-2-methyl-methylamine, belongs to the indole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a chloro substituent at the 5-position and a methyl-methylamine group at the 2-position of the indole ring makes this molecule particularly interesting for medicinal chemistry applications.

The chemical structure of (5-Chloro-1H-indol-2-yl)methyl-methylamine features a fused benzene and pyrrole ring, which is characteristic of indole derivatives. The chloro group enhances the compound's lipophilicity, potentially improving its membrane permeability, while the methyl-methylamine moiety can influence its binding affinity to biological targets. Researchers have explored this compound for its potential as a building block in drug discovery, particularly in the development of serotonin receptor modulators and kinase inhibitors.

In recent years, the demand for indole-based compounds like (5-Chloro-1H-indol-2-yl)methyl-methylamine has surged due to their relevance in treating neurological disorders and cancer. The compound's unique structure allows it to interact with various enzymes and receptors, making it a valuable tool for studying signal transduction pathways. Its CAS number 883528-38-9 is frequently searched in scientific databases, reflecting its importance in contemporary research.

One of the most intriguing aspects of 5-chloroindole-2-methyl-methylamine is its potential role in central nervous system (CNS) drug development. Indole derivatives are known to cross the blood-brain barrier, and modifications like the chloro and methylamine groups can fine-tune their pharmacological properties. This has led to increased interest in the compound's application for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of (5-Chloro-1H-indol-2-yl)methyl-methylamine typically involves multi-step organic reactions, starting from commercially available indole precursors. Researchers have developed various synthetic routes to optimize yield and purity, with recent advancements focusing on green chemistry principles to reduce environmental impact. The compound's molecular weight and solubility profile make it suitable for both in vitro and in vivo studies.

From a commercial perspective, CAS 883528-38-9 is primarily supplied to pharmaceutical companies and research institutions engaged in drug discovery programs. The global market for specialized indole derivatives has grown steadily, driven by the increasing need for novel therapeutic agents. Quality control measures for this compound typically include HPLC analysis and mass spectrometry to ensure batch-to-batch consistency.

In the context of current research trends, (5-Chloro-1H-indol-2-yl)methyl-methylamine has been investigated for its potential in personalized medicine approaches. The rise of AI in drug discovery has led to renewed interest in such compounds, as computational models can predict their interactions with biological targets more efficiently. This aligns with the growing emphasis on precision medicine and targeted therapies in modern healthcare.

Safety considerations for handling 5-chloroindole-2-methyl-methylamine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this material. Storage typically requires protection from light and moisture to maintain stability over extended periods.

The future outlook for (5-Chloro-1H-indol-2-yl)methyl-methylamine appears promising, with ongoing research exploring its potential in various therapeutic areas. Its structural versatility allows for further derivatization, opening possibilities for developing novel analogs with enhanced biological activity. As the scientific community continues to unravel the complexities of indole-based pharmacology, compounds like CAS 883528-38-9 will likely remain at the forefront of medicinal chemistry innovation.

For researchers interested in indole chemistry or drug discovery, (5-Chloro-1H-indol-2-yl)methyl-methylamine represents an important intermediate with diverse applications. Its unique combination of substituents offers opportunities for structure-activity relationship studies, particularly in the design of CNS-active compounds. The compound's commercial availability and well-characterized properties make it accessible for both academic and industrial research programs.